Cas no 2138356-49-5 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide
• CAS No: 2138356-49-5
• MF: C₁₂H₁₅N₅O
• MW: 245.280401468277
• CID: 6205266
• PubChem ID: 165474153
• Update Time: 2025-06-30

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-cyano-2-cyclopropylacetamide
• 2138356-49-5
• EN300-1131291

• Inchi： 1S/C12H15N5O/c13-5-10(8-1-2-8)12(18)16-11-3-4-15-17(11)9-6-14-7-9/h3-4,8-10,14H,1-2,6-7H2,(H,16,18)
• InChI Key： VQXFIMVNYSITNU-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C1CC1)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 245.12766012g/mol
• Monoisotopic Mass: 245.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.7Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide

Professional Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide (CAS No. 2138356-49-5)

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide, identified by its CAS number 2138356-49-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound's unique framework, incorporating both azetidine and pyrazole moieties, positions it as a promising candidate for further exploration in drug discovery.

The structural composition of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide is meticulously designed to interact with biological targets in a specific manner. The presence of the azetidine ring, a five-membered saturated heterocycle, contributes to the molecule's flexibility and ability to adopt various conformations, which can be crucial for binding to biological receptors. Additionally, the pyrazole ring introduces a nitrogen-rich environment that can enhance hydrogen bonding interactions, further stabilizing the compound's binding affinity.

The cyano and cyclopropyl substituents in the molecule add further complexity and potential for functionalization. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and can serve as a bioisostere for other functional groups, such as carboxylic acids or amides. The cyclopropyl group, on the other hand, introduces steric hindrance and can influence the molecule's orientation and interactions within biological environments.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide has been studied for its potential pharmacological properties, particularly in the context of inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other targets relevant to these conditions.

The synthesis of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-cyano-2-cyclopropylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring through cycloaddition reactions, followed by functionalization with the pyrazole moiety via condensation reactions. The introduction of the cyano group is typically achieved through cyanation reactions, while the cyclopropyl group can be incorporated via cross-coupling reactions or other suitable synthetic methodologies.

The pharmacokinetic properties of this compound are also of great importance. Studies have begun to explore how N-1-(azetidin-3-yl)-1H-pyrazol-5-ylylcyanoacylacetamide behaves in vivo, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for assessing its potential as a drug candidate and for designing effective dosing regimens.

In addition to its pharmacological potential, N-Boc-N'-((3S)-Azetidinyl)((E)-(5-(pyrazolizin)-1H-pyrazolamido)acryloyl)hydrazide has been investigated for its role in chemical biology research. The compound serves as a valuable tool for studying protein-protein interactions and for developing probes that can visualize biological processes at the molecular level. Its unique structure allows researchers to probe specific signaling pathways and understand how they contribute to disease mechanisms.

The future direction of research on N-Boc-N'-((3S)-Azetidinyl)((E)-(5-(pyrazolizin)-1H-pyrazolamido)acryloyl)hydrazide is likely to focus on expanding its therapeutic applications and improving its pharmacological properties. Advances in computational chemistry and molecular modeling may help identify new derivatives with enhanced activity and selectivity. Additionally, preclinical studies will be essential for evaluating its safety and efficacy before it can be considered for clinical trials.

In conclusion, N-Boc-N'-((3S)-Azetidinyl)((E)-(5-(pyrazolizin)-1H-pyrazolamido)acryloyl)hydrazide (CAS No. 21383564985) is a compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for exploring biological pathways associated with various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.